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Compound of Interest

Compound Name: Oleoyl sarcosine

Cat. No.: B089674 Get Quote

Essential Safety and Handling Guide for Oleoyl
Sarcosine
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Oleoyl sarcosine (CAS 110-25-8), a substance recognized for its utility as a

surfactant, emulsifier, and corrosion inhibitor.[1][2][3] Adherence to these procedural steps is

vital for ensuring the safety of researchers, scientists, and drug development professionals in

the laboratory environment.

Hazard Identification and Classification
Oleoyl sarcosine is classified with several hazards that necessitate careful handling.[4][5] It is

harmful if inhaled, causes severe skin irritation, and poses a risk of serious eye damage.[4][5]

Furthermore, it is very toxic to aquatic life.[4][5]
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Hazard Classification Category Hazard Statement

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[4][5]

Acute Aquatic Hazard Category 1
H400: Very toxic to aquatic

life[4][5]

Physicochemical Properties
Understanding the properties of Oleoyl sarcosine is fundamental to its safe management. It is

a clear, yellow to brown, viscous liquid.[1][6]

Property Value

Molecular Formula C₂₁H₃₉NO₃[1][6]

Molar Mass 353.547 g/mol [1][6]

Appearance Clear, yellow to brown, viscous liquid[1][3]

Density 0.95 - 0.961 g/cm³ (at 25°C)[1][3]

Melting Point 0 - 17.0°C[1][3]

Boiling Point ~397 - 499.4°C[1][3]

Solubility
Sparsely soluble in water; soluble in many

organic solvents[1][6]

Vapor Pressure 4 x 10⁻⁷ hPa (at 20°C)[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The selection of PPE should be

based on a thorough risk assessment of the procedures to be performed.
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Protection Type Recommended Equipment Rationale & Best Practices

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.[5][7]

Essential to prevent contact

that can cause serious eye

damage.[4][5] Ensure

compliance with OSHA 29

CFR 1910.133 or European

Standard EN166.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a fully

buttoned lab coat or

impervious clothing.[5][7][8]

Prevents skin contact, which

causes irritation.[4][5]

Contaminated gloves should

be changed immediately.

Contaminated clothing must be

removed and washed before

reuse.[5]

Respiratory Protection
A vapor respirator or full-face

respirator.[5][7]

Required when working in

areas with inadequate

ventilation or when

mists/vapors may be

generated.[4][5] Handling

should occur in a well-

ventilated area, preferably a

chemical fume hood.[5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety and

environmental protection.

Handling and Storage Protocol
Handling:

Ventilation: Always handle Oleoyl sarcosine in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[5]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the prescribed

PPE.[5]

Aerosol Prevention: Avoid breathing any mist, vapors, or spray that may be generated during

handling.[5][7]

Hygiene: Wash hands thoroughly with soap and water after handling.[4][5] Do not eat, drink,

or smoke in the work area.[4]

Storage:

Container: Keep the substance in a tightly closed container.[5][7]

Location: Store in a cool, dry, and well-ventilated place away from direct sunlight.[5][7]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[3]

[5]

Emergency Procedures
Immediate and appropriate responses to exposure or spills are critical.

First-Aid Measures:

Eye Contact: Immediately flush eyes cautiously with plenty of clean, fresh water for at least

15 minutes, holding the eyelids apart.[4][5] Remove contact lenses if present and easy to do

so.[4][5] Seek immediate medical attention from a POISON CENTER or doctor.[4][5]

Skin Contact: Take off all contaminated clothing immediately.[4] Wash the affected skin with

plenty of soap and water.[4][5] If skin irritation persists, seek medical advice.[5]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[5][7] If the person feels unwell, call a POISON CENTER or doctor.[5]

Ingestion: Rinse the mouth with water, provided the person is conscious.[4] Do NOT induce

vomiting.[4]

Spill Management:
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Evacuate: Remove all non-emergency personnel from the spill area.[7]

Protect: Responders must wear appropriate PPE, including respiratory protection.[4][7]

Contain: Prevent the spill from spreading or entering drains by covering drains or using

containment bunding.[4][5]

Clean-Up: Absorb the spill using an inert material such as sand, sawdust, or a universal

binder.[4][5] Collect the absorbed material and place it into a suitable, labeled container for

disposal.[4][7]

Ventilate: Ensure the affected area is well-ventilated after cleanup.[4]

Disposal Plan
Oleoyl sarcosine and its containers are considered hazardous waste and must be disposed of

accordingly.

Chemical Disposal: Dispose of the substance through a licensed professional waste disposal

service or at an industrial combustion plant.[4][8] All disposal activities must comply with

federal, state, and local regulations.[5]

Environmental Protection: Do not allow the substance to be released into the environment or

enter drains and watercourses.[4]

Packaging Disposal: Contaminated packaging should be handled in the same manner as the

substance itself and disposed of through an approved waste management facility.[4]
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Safe Handling Workflow for Oleoyl Sarcosine

Phase 1: Preparation

Phase 2: Handling & Experimentation

Phase 3: Post-Experiment

Phase 4: Final Disposal

Risk Assessment
Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Weighing & Handling
(Avoid Aerosol Generation)

Proceed to Handling

Perform Experiment
(Maintain Ventilation)

Decontaminate Surfaces
& Equipment

Experiment Complete

Segregate & Label
Hazardous Waste

Properly Remove & Dispose
of Contaminated PPE

Dispose of Chemical Waste
(Via Licensed Service)

Ready for Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Oleoyl sarcosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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